Published in Food, Culture & Society: An International Journal of Multidisciplinary Research (Ahead of Print, 2023)

ABSTRACTThis paper identifies and examines interpretations of the ontological categories of “food” and “drugs” in allopathic medicine, psychology, and psychiatry. I unearth some implicit interpretive modes in these fields to draw attention to emerging patterns of interpretation. I advance two central claims: First, while practitioners in these fields often interpret food and drugs as existing in a dichotomous relationship with one another, there are demonstrable shifts toward interpretations of food and drugs (in both the “medicinal” and “illicit/detrimental” senses of the term) as categories that overlap with one another. Second, practitioners in these fields ought to recognize these interpretations as interpretations, which both shape and are shaped by our collective experiences, in order to develop a greater understanding and more earnest evaluations of different ontological conceptions of the food-drug relationship.

Published in Food, Culture & Society: An International Journal of Multidisciplinary Research (Ahead of Print, 2023)

Published in Food, Culture & Society: An International Journal of Multidisciplinary Research (Vol. 26, No. 3, 2023)

ABSTRACTBefore French cuisine emerged as the global benchmark for gastronomic excellence, tempting tourists both near and far, a tradition of culinary travel, largely linked with the valorization of regional cuisines and products, had already been established among French citizens themselves, having notably arisen during the inter-war period. Stimulating a sense of cultural unity and shared values, inspiring imaginations, and boosting commerce alike, the idea of a national cuisine, encompassing France’s diverse regions, offered a sense of continuity, comfort, and rootedness in a time of socio-economic upheaval. Beyond this, the expansion of food certification labels, linking products with places, and the integration of the concept of terroir grew in importance and scope. This paper seeks to explore the roots of the inter-war boom of culinary tourism within France and to trace the representative power of regional cuisines and products through analyzing three inter-related factors: culinary guidebooks and literature, gastronomic maps, and authenticity labels, all of which facilitate a sense of belonging, whether symbolic or literal for the citizen or foreign tourist. I will identify contributions of these three components in constructing a collective culinary identity, and will propose how concepts of terroir are now being adapted and employed today to address a changing nation.

Published in Food, Culture & Society: An International Journal of Multidisciplinary Research (Ahead of Print, 2023)

ABSTRACTThis article examines sociocultural factors that have constrained or encouraged the use of food delivery apps by formal restaurants in Brazil amid the pandemic. Using data from mysterious shopping visits conducted in eight formal restaurants, digital ethnography on their social media accounts, and compilations of food magazine articles, I show that the pandemic worked like a catalyst for the ongoing process of digitalization of food cultures. Despite the growth of delivery apps in recent years, most formal restaurants still tended to view them with suspicion. The decision of using delivery apps still had high symbolic costs, as it could be interpreted as a “utilitarian” attitude – incompatible with the status of refined restaurants. However, the pandemic changed the rules of the game of social distinction in the field of restaurants by making the “appification” a legitimate choice. Thus, a new symbolic struggle began to take place within the digital platforms.

ABSTRACTThere is a growing acknowledgment in research and policy that populations, especially in wealthy nations, have undesirably high levels of meat consumption seen from a climate change perspective. Many studies on the subject have focused on the characteristics and choices of individual consumers to explain their food consumption habits. Instead, this paper focuses on the interrelated everyday food practices of shopping, cooking, and eating, and what practice-demands processes of transition pose for practitioners when they reduce their meat consumption. We do this by analyzing interview data from 27 interviews with young people in Denmark (which has a very high meat consumption per capita) who have reduced or are in the process of reducing their meat consumption. We show how the transition of food practices is a gradual and non-linear process, which entails that the practitioner develop the elements necessary to successfully perform the modified food practice. We also show that this transition process demands work of the practitioner, in the form of time and effort. Finally, we show that while the explicit intention to reduce meat is widespread among practitioners, such an “intention to change” is not a prerequisite element of food practice transitions that result in reduced meat consumption.

Published in Food, Culture & Society: An International Journal of Multidisciplinary Research (Vol. 26, No. 2, 2023)

ABSTRACTIn recent years, quinoa (traditionally grown in South America) has been imagined as a food crop that addresses the world’s most pressing problems: climate change, water scarcity, food insecurity, malnutrition, and economic inequality. Valued for being nutritionally exceptional and resistant to several agronomic stresses, quinoa has attracted the attention of consumers, researchers, and development agencies. This paper focuses on the World Quinoa Congress and other international gatherings of experts (plant scientists, quinoa farmers, social scientists, development practitioners, and entrepreneurs) who produce and share knowledge about quinoa’s cultivation, production, consumption, and diversification. I examine how various actors materialize quinoa through different ways of conceptualizing seeds, property, and knowledge. In some cases, quinoa is part of a larger socioecological system, while in others, seeds are disembedded from their geographical context and studied in terms of their efficiency and yields. I explore the convergence and divergence of knowledges that accompany quinoa’s globalization, shedding light on the frictions, conflicting priorities, opportunities, and questions that arise in spaces of knowledge creation and exchange.